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dione
CAS No.: 124482-68-4
Cat. No.: B182081
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The piperidine-2,6-dione ring system is a "privileged scaffold" in medicinal chemistry, forming
the core of numerous therapeutic agents, most notably thalidomide and its immunomodulatory
derivatives (IMiDs®) like lenalidomide and pomalidomide.[1][2] These compounds are known to
exert their biological effects by binding to the Cereblon (CRBN) E3 ubiquitin ligase complex,
leading to the degradation of specific target proteins.[1] This mechanism has made the
piperidine-2,6-dione moiety a cornerstone in the development of Proteolysis Targeting
Chimeras (PROTACS).[3]

3-Benzyl-1-methylpiperidine-2,6-dione is a derivative of this important scaffold, featuring a
benzyl group at the 3-position and a methyl group on the piperidine nitrogen. These
substitutions are anticipated to significantly influence its physicochemical properties and,
consequently, its biological activity and pharmacokinetic profile. This guide will systematically
deconstruct the molecule to predict these properties.

Molecular Structure and Chemical Identifiers
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The foundational step in characterizing any chemical entity is to define its structure and
associated identifiers.

e Molecular Formula: C13HisNO:2
e Molecular Weight: 217.26 g/mol
o |[UPAC Name: 3-benzyl-1-methylpiperidine-2,6-dione

« INChl: INChI=1S/C13H15N0O2/c1-14-11(15)7-6-10(8-9-4-2-3-5-9)12(16)13(14)8/h2-5,10H,6-
8H2,1H3

e InChlKey: Will be generated upon synthesis and registration.
e SMILES: CN1C(=0O)CCC(CC2=CC=CC=C2)C1=0

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties of 3-Benzyl-1-
methylpiperidine-2,6-dione, with detailed justifications based on analogous compounds.
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Property

Predicted Value

Justification and
Comparative Analysis

Physical State

White to off-white solid

Analogs like 1-
benzylpiperidine-2,6-dione and
other substituted piperidine-
2,6-diones are solids at room
temperature.[4] The
introduction of the benzyl and
methyl groups increases the
molecular weight and potential

for crystal lattice interactions.

Melting Point

100-120°C

This is an estimated range. For
comparison, (3S,6S)-3-Benzyl-
6-Isobutylpiperazine-2,5-Dione
has a melting point of 107 -
109 °C.[5] The N-methylation
might slightly lower the melting
point compared to an N-H
analog due to the disruption of
hydrogen bonding, but the
overall molecular rigidity and
size suggest a solid with a

defined melting point.

Boiling Point

> 300 °C (Predicted)

High boiling points are
characteristic of such
structures due to their polarity
and molecular weight. For
instance, (R)-3-Amino-1-
benzylpiperidine has a
predicted boiling point of
281.2+33.0 °C.[6] The dione
functionality would likely

increase this further.

Solubility

Soluble in organic solvents
(DCM, Chloroform, Ethyl

The piperidine-2,6-dione core

provides some polarity.
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Acetate, DMSO). Slightly However, the N-methyl and 3-

soluble in water. benzyl groups are lipophilic,
which will enhance solubility in
organic solvents.[5] Water
solubility is expected to be low,
a common feature for such
substituted heterocyclic

compounds.[6]

The basicity of the piperidine
nitrogen is significantly
reduced due to the presence
of the two adjacent carbonyl
groups (amide functionality).
However, N-methylpiperidine
) has a basic pKa of 10.1.[7] The
~10.0 (Predicted for the ] )
pKa ) ) electron-withdrawing effect of
conjugate acid) ) ]
the dione will make the
nitrogen in our target molecule
much less basic than in N-
methylpiperidine. The lone pair
on the nitrogen is delocalized
across the two carbonyls,

making it a very weak base.

The octanol-water partition
coefficient (LogP) is a measure
of lipophilicity. N-
methylpiperidine has a LogP of
LogP 1.5 - 2.5 (Predicted) 1.15.[8] The addition of the
benzyl group will increase the
lipophilicity. This predicted
range suggests good cell

permeability.

Proposed Synthesis and Analytical Characterization

© 2026 BenchChem. All rights reserved. 4/10 Tech Support


https://www.chemheterocycles.com/products/piperazine/3s-6s-3-benzyl-6-isobutylpiperazine-2-5-dione-cas-123935-15-3.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8175940.htm
https://pubchem.ncbi.nlm.nih.gov/compound/N-Methylpiperidine
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3260320.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b182081?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

As a novel compound, a validated synthetic route is crucial. Below is a proposed pathway and
the analytical workflow for its characterization.

Proposed Synthetic Pathway

A plausible synthesis can be envisioned starting from 2-benzylglutaric acid, followed by
cyclization and N-methylation.

2-Benzylglutaric Acid Acetic Anhydride, Heat 2-Benzylglutaric Anhydride e 3-Benzylpiperidine-2,6-dione e (e.g. Nal S odide 3—Benzyl—l—methylpiperid\ne—Z,G—dione)

Click to download full resolution via product page

Caption: Proposed synthesis of 3-Benzyl-1-methylpiperidine-2,6-dione.

Step-by-Step Protocol:

Cyclization: 2-Benzylglutaric acid is heated with a dehydrating agent like acetic anhydride to
form 2-benzylglutaric anhydride.

e Imide Formation: The resulting anhydride is treated with methylamine to open the ring and
then cyclize upon heating to form 3-benzyl-1-methylpiperidine-2,6-dione. This is a one-pot
reaction from the anhydride.

o Alternative N-methylation: Alternatively, 3-benzylpiperidine-2,6-dione (formed by reacting the
anhydride with ammonia) can be N-methylated using a suitable base like sodium hydride
followed by an electrophile like methyl iodide.[9]

 Purification: The final product would be purified using column chromatography on silica gel,
followed by recrystallization to obtain the pure compound.

Analytical Workflow for Structural Confirmation and
Purity Assessment
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Caption: Workflow for analytical characterization.

Explanation of Analytical Techniqu

es:
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e High-Performance Liquid Chromatography (HPLC): This will be the primary method to
assess the purity of the final compound. A purity of >95% is the standard for further biological

testing.

o Mass Spectrometry (MS): Electrospray ionization (ESI) mass spectrometry is expected to
show a prominent peak for the protonated molecule [M+H]* at m/z 218.11, confirming the

molecular weight.
e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: Will be crucial for confirming the structure. Expected signals include a singlet for
the N-methyl group (~3 ppm), multiplets for the piperidine ring protons, and signals in the
aromatic region (7.2-7.4 ppm) for the benzyl group.

o 13C NMR: Will show the correct number of carbon signals, including two distinct carbonyl

signals (~170-175 ppm).
e Infrared (IR) Spectroscopy: Will confirm the presence of the dione functionality with strong
C=0 stretching bands in the region of 1680-1720 cm~1.
Potential Biological Significance and Research
Applications

The structural similarity of 3-Benzyl-1-methylpiperidine-2,6-dione to known IMiDs suggests
that it could be a ligand for the Cereblon (CRBN) protein.[1][3] The substituents at the N1 and
C3 positions are critical for modulating binding affinity and subsequent biological activity.

Potential Research Applications:
e CRBN Ligand Discovery: The compound can be screened for its binding affinity to CRBN.

e PROTAC Development: If it binds to CRBN, it can be developed into a warhead for
PROTACS to induce the degradation of specific target proteins.

¢ Oncology and Immunology Research: Given the roles of IMiDs, this compound could be
investigated for anti-cancer and immunomodulatory properties.[1]
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Safety and Handling

As a novel chemical entity, 3-Benzyl-1-methylpiperidine-2,6-dione should be handled with
care in a laboratory setting. Based on analogs, it may cause skin, eye, and respiratory irritation.
[4][10] Standard personal protective equipment (PPE), including a lab coat, safety glasses, and
gloves, should be worn. All manipulations should be performed in a well-ventilated fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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